Cas no 45514-47-4 (3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione)

3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione is a brominated derivative of maleimide, featuring a reactive pyrrole-2,5-dione core. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its bromine substituent enhances electrophilic reactivity, facilitating selective cross-coupling and substitution reactions. The compound’s rigid heterocyclic structure also makes it valuable in the design of bioactive molecules and polymer modifications. High purity grades ensure consistent performance in demanding applications. Proper handling is advised due to its potential sensitivity to moisture and light. Suitable for controlled environments in research and industrial settings.

3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione structure

45514-47-4 structure

Product Name:3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione

CAS No:45514-47-4

MF:C₄H₂BrNO₂

MW:175.968180179596

CID:1074098

PubChem ID:11819550

Update Time:2025-10-29

3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

- 3-Bromomaleimide
- CS-0112984
- 2-Bromomaleimide
- QBLRHWLVSHLMSP-UHFFFAOYSA-N
- SCHEMBL589316
- LCZC2688
- SB63898
- DB-424612
- 45514-47-4
- CHEMBL484256
- bromomaleimide
- SY264831
- AC8268
- EN300-65098
- CS-10874
- AKOS004122987
- 98026-79-0
- YDA02679
- 3-bromopyrrole-2,5-dione
- Z1258992610
- MFCD09035063
- 3-Bromo-1H-pyrrole-2,5-dione
- 3-bromo-2,5-dihydro-1H-pyrrole-2,5-dione
- 1H-Pyrrole-2,5-dione, 3-bromo-
- AMY458
- 3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione
- Inchi： 1S/C4H2BrNO2/c5-2-1-3(7)6-4(2)8/h1H,(H,6,7,8)
- InChI Key： QBLRHWLVSHLMSP-UHFFFAOYSA-N
- SMILES： BrC1C(=O)NC(=O)C=1

Computed Properties

Exact Mass: 174.92689g/mol
Monoisotopic Mass: 174.92689g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 46.2Å²

3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B755140-100mg	3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione	45514-47-4		100mg	$ 50.00	2022-06-06
TRC	B755140-500mg	3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione	45514-47-4		500mg	$ 135.00	2022-06-06
TRC	B755140-1g	3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione	45514-47-4		1g	$ 210.00	2022-06-06
Chemenu	CM362612-1g	3-Bromo-2,5-dihydro-1h-pyrrole-2,5-dione	45514-47-4	95%+	1g	$265	2024-07-16
A2B Chem LLC	AI50651-1mg	3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione	45514-47-4	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI50651-5mg	3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione	45514-47-4	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI50651-10mg	3-Bromo-2,5-dihydro-1H-pyrrole-2,5-dione	45514-47-4	>95%	10mg	$240.00	2024-04-20

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